Cas no 1260659-25-3 (2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile)

2-(1-Methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile is a versatile nitropyrazole derivative with applications in pharmaceutical and agrochemical synthesis. Its structure features a reactive nitrile group adjacent to a nitro-substituted pyrazole ring, making it a valuable intermediate for heterocyclic chemistry. The compound exhibits stability under standard handling conditions and offers selective reactivity for functionalization, enabling the construction of complex molecular frameworks. Its electron-withdrawing nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions. This product is particularly useful in the development of bioactive compounds, including potential herbicides and pharmaceuticals. High purity grades are available to ensure consistent performance in synthetic workflows. Proper storage in a cool, dry environment is recommended to maintain stability.
2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile structure
1260659-25-3 structure
Product Name:2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
CAS No:1260659-25-3
MF:C6H6N4O2
MW:166.13744020462
MDL:MFCD18262401
CID:5168020
PubChem ID:50896774
Update Time:2026-03-04

2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
    • 2-(1-Methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
    • 2-(2-methyl-5-nitropyrazol-3-yl)acetonitrile
    • STL415035
    • 1H-Pyrazole-5-acetonitrile, 1-methyl-3-nitro-
    • 2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
    • MDL: MFCD18262401
    • Inchi: 1S/C6H6N4O2/c1-9-5(2-3-7)4-6(8-9)10(11)12/h4H,2H2,1H3
    • InChI Key: XAKKZGDNWLSKKN-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(CC#N)N(C)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 227
  • XLogP3: 0.1
  • Topological Polar Surface Area: 87.4

Experimental Properties

  • Color/Form: No date available
  • Density: No date available
  • Melting Point: No date available
  • Boiling Point: No date available
  • Flash Point: No date available
  • Vapor Pressure: No date available

2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile Security Information

2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-232606-0.05g
2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
1260659-25-3 95%
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$238.0 2024-06-19
Enamine
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Enamine
EN300-232606-0.25g
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$507.0 2024-06-19
Enamine
EN300-232606-0.5g
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Enamine
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Enamine
EN300-232606-2.5g
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Enamine
EN300-232606-5.0g
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Enamine
EN300-232606-10.0g
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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2-(1-Methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile
1260659-25-3 97%
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¥3122.0 2023-04-04
Fluorochem
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1260659-25-3
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£1,250.00 2023-04-21

Additional information on 2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile

Comprehensive Overview of 2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile (CAS No. 1260659-25-3)

2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile (CAS No. 1260659-25-3) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This nitropyrazole derivative is characterized by its methyl and nitro functional groups, which contribute to its reactivity and versatility. Researchers and industry professionals are increasingly interested in this compound for its role in pharmaceutical intermediates, agrochemical synthesis, and material science.

The compound's molecular structure, featuring a pyrazole ring substituted with a nitro group and a methyl group, makes it a valuable building block in organic synthesis. Its acetonitrile moiety further enhances its utility in reactions such as cyclization and cross-coupling. Recent studies have highlighted its potential in the development of novel heterocyclic compounds, which are widely used in drug discovery and crop protection formulations. This aligns with the growing demand for sustainable chemistry solutions and green synthesis methods.

One of the most frequently searched questions about 2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile is its synthesis pathway. The compound is typically prepared through nitration reactions of pyrazole derivatives, followed by alkylation and cyanation steps. Researchers are also exploring catalytic methods to improve yield and reduce environmental impact, reflecting the broader trend toward eco-friendly chemical processes. Additionally, its solubility and stability under various conditions are topics of interest for industrial applications.

In the context of pharmaceutical research, 2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile serves as a precursor for bioactive molecules. Its structural motifs are found in compounds with potential anti-inflammatory, antimicrobial, and anticancer properties. This has led to increased scrutiny of its mechanism of action and structure-activity relationships (SAR) in drug design. The compound's relevance to precision medicine and targeted therapies further underscores its importance in modern chemistry.

From an agrochemical perspective, this compound is investigated for its role in developing next-generation pesticides and herbicides. Its nitro group and heterocyclic core contribute to its efficacy in pest control, while efforts are underway to optimize its environmental safety profile. This aligns with global trends toward reduced chemical residues and integrated pest management (IPM) strategies.

In summary, 2-(1-methyl-3-nitro-1H-pyrazol-5-yl)acetonitrile (CAS No. 1260659-25-3) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its synthesis, properties, and potential uses continue to be areas of active research, driven by the demand for innovative chemical solutions and sustainable technologies. As interest in custom synthesis and specialty chemicals grows, this compound is poised to play a pivotal role in advancing scientific and industrial progress.

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